Cas no 946321-61-5 (2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide)

2-(4-Fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide is a fluorinated acetamide derivative featuring a benzothiazole and pyridine scaffold. This compound exhibits potential as a bioactive intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or receptor modulators due to its structural complexity and functional group diversity. The presence of a 4-fluorophenyl moiety enhances metabolic stability, while the methoxybenzothiazole and pyridinylmethyl groups contribute to binding affinity and selectivity. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically synthesized under controlled conditions to ensure high purity and reproducibility for research applications.
2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide structure
946321-61-5 structure
Product Name:2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide
CAS No:946321-61-5
MF:C22H18FN3O2S
MW:407.46062707901
CID:5459127
Update Time:2025-05-19

2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)acetamide
    • 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide
    • Inchi: 1S/C22H18FN3O2S/c1-28-18-6-7-20-19(13-18)25-22(29-20)26(14-16-8-10-24-11-9-16)21(27)12-15-2-4-17(23)5-3-15/h2-11,13H,12,14H2,1H3
    • InChI Key: FXHDGRKTVDVLDH-UHFFFAOYSA-N
    • SMILES: C(N(C1=NC2=CC(OC)=CC=C2S1)CC1C=CN=CC=1)(=O)CC1=CC=C(F)C=C1

2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide Pricemore >>

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Additional information on 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide (CAS No. 946321-61-5)

The compound 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide (CAS No. 946321-61-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a fluorophenyl group, a methoxybenzothiazole moiety, and a pyridinylmethyl acetamide backbone makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly interested in this compound due to its potential interactions with biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents.

One of the key features of 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide is its fluorinated aromatic ring, which enhances its metabolic stability and bioavailability. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. The presence of the 5-methoxy-1,3-benzothiazole group further contributes to its biological activity, as benzothiazole derivatives are known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds like 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide, driven by the demand for innovative treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases. Searches for terms like "benzothiazole derivatives in drug discovery" and "fluorophenyl compounds in medicine" have surged, reflecting the relevance of this compound in contemporary research. Its potential as a kinase inhibitor or GPCR modulator is also a hot topic, as these targets are critical in the development of precision medicine.

The synthesis of 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide involves multi-step organic reactions, including amide bond formation and nucleophilic substitution. Researchers often optimize these processes to achieve high yields and purity, which are essential for preclinical studies. The compound's CAS No. 946321-61-5 serves as a unique identifier in chemical databases, facilitating its retrieval and study. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize its structure and confirm its identity.

Beyond its pharmaceutical potential, 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide is also of interest in material science. Its aromatic and heterocyclic components could be leveraged in the design of organic semiconductors or fluorescent probes. This versatility underscores the importance of interdisciplinary research in unlocking the full potential of such compounds.

In conclusion, 2-(4-fluorophenyl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methylacetamide (CAS No. 946321-61-5) represents a fascinating area of study with broad implications for medicine and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing and future research. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in the quest for innovative solutions to global health challenges.

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